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Compound of Interest

Compound Name: Boc-D-Phe-OH

Cat. No.: B558462 Get Quote

Core Principles of Boc Solid-Phase Peptide
Synthesis
Solid-phase peptide synthesis (SPPS) involves the stepwise addition of amino acids to a

growing peptide chain that is covalently attached to an insoluble solid support or resin.[3] The

general cycle of Boc-SPPS consists of four key steps that are repeated for each amino acid

addition: deprotection, neutralization, coupling, and washing.[2][4] This methodology simplifies

the purification process as excess reagents and byproducts are removed by simple filtration

and washing of the resin.[3][5]

The Boc strategy relies on a principle of graduated acid lability. The Nα-Boc group is labile to

moderate acids like trifluoroacetic acid (TFA), while the side-chain protecting groups (typically

benzyl-based) and the peptide-resin linkage are more stable and require a strong acid, such as

hydrofluoric acid (HF) or trifluoromethanesulfonic acid (TFMSA), for cleavage.[2][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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